Cas no 71288-40-9 (Heptanedioic acid, 3-amino-)
Heptanedioic acid, 3-amino- structure
Product Name:Heptanedioic acid, 3-amino-
CAS No:71288-40-9
MF:C7H13NO4
MW:175.182422399521
CID:580389
PubChem ID:230716
Update Time:2025-04-19
Heptanedioic acid, 3-amino- Chemical and Physical Properties
Names and Identifiers
-
- Heptanedioic acid, 3-amino-
- 3-aminoheptanedioic acid
- 3-Amino-heptandisaeure
- 3-amino-heptanedioic acid
- 3-amino-pimelic acid
- DL-3-Amino-pimelinsaeure
- Heptanedioic acid,3-amino
- beta-aminopimelic acid
- DTXSID40282444
- 71288-40-9
- SCHEMBL285212
- NSC25859
- NSC-25859
-
- Inchi: 1S/C7H13NO4/c8-5(4-7(11)12)2-1-3-6(9)10/h5H,1-4,8H2,(H,9,10)(H,11,12)
- InChI Key: RGUBYIAMAWCQSP-UHFFFAOYSA-N
- SMILES: NC(CC(=O)O)CCCC(=O)O
Computed Properties
- Exact Mass: 175.08400
- Monoisotopic Mass: 175.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.2
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.275
- Boiling Point: 385.6°Cat760mmHg
- Flash Point: 187°C
- Refractive Index: 1.51
- PSA: 100.62000
- LogP: 0.74360
Heptanedioic acid, 3-amino- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
71288-40-9 (Heptanedioic acid, 3-amino-) Related Products
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- 22818-43-5((S)-3-Amino-5-methylhexanoic acid)
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- 1948-48-7(β-Glutamic Acid)
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